Cas no 1260607-82-6 ((S)-a-Amino-4-(trifluoromethyl)benzenebutanoic acid)

• Product Name: (S)-a-Amino-4-(trifluoromethyl)benzenebutanoic acid
• CAS No: 1260607-82-6
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• MDL: MFCD07372275
• CID: 2761109
• PubChem ID: 51893619
• Update Time: 2025-06-12

(S)-a-Amino-4-(trifluoromethyl)benzenebutanoic acid Chemical and Physical Properties

Names and Identifiers

• F80082
• (S)-a-Amino-4-(trifluoromethyl)benzenebutanoicacid
• MFCD07372275
• (S)-2-AMINO-4-(4-TRIFLUOROMETHYL-PHENYL)-BUTYRIC ACID
• (2S)-2-azanyl-4-[4-(trifluoromethyl)phenyl]butanoic acid
• 1260607-82-6
• 4-trifluoromethyl-L-Homophe
• SCHEMBL21553586
• (S)-a-Amino-4-(trifluoromethyl)benzenebutanoic acid

• MDL： MFCD07372275
• Inchi： 1S/C11H12F3NO2/c12-11(13,14)8-4-1-7(2-5-8)3-6-9(15)10(16)17/h1-2,4-5,9H,3,6,15H2,(H,16,17)/t9-/m0/s1
• InChI Key： VOINSBLLXKDEJC-VIFPVBQESA-N
• SMILES： FC(C1C=CC(=CC=1)CC[C@@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 247.08201311Da
• Monoisotopic Mass: 247.08201311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (S)-a-Amino-4-(trifluoromethyl)benzenebutanoic acid

Recent Advances in the Application of (S)-α-Amino-4-(trifluoromethyl)benzenebutanoic acid (CAS: 1260607-82-6) in Chemical Biology and Pharmaceutical Research

(S)-α-Amino-4-(trifluoromethyl)benzenebutanoic acid (CAS: 1260607-82-6) is a chiral non-natural amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and electronic properties. The trifluoromethyl group at the para position of the phenyl ring enhances the molecule's metabolic stability and lipophilicity, making it a valuable building block for drug discovery and development. Recent studies have explored its applications in the design of enzyme inhibitors, peptide mimetics, and bioactive small molecules.

One of the most notable applications of (S)-α-Amino-4-(trifluoromethyl)benzenebutanoic acid is in the development of proteasome inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that incorporating this amino acid derivative into peptide-based inhibitors significantly improved their binding affinity and selectivity for the 20S proteasome. The researchers attributed this enhancement to the steric and electronic effects of the trifluoromethyl group, which optimized interactions with the hydrophobic pockets of the proteasome active site.

In addition to its role in proteasome inhibition, (S)-α-Amino-4-(trifluoromethyl)benzenebutanoic acid has shown promise in the design of G-protein coupled receptor (GPCR) modulators. A recent study in ACS Chemical Biology reported the synthesis of a series of biased agonists for the serotonin 5-HT2A receptor using this amino acid as a key structural element. The resulting compounds exhibited improved pharmacokinetic properties and reduced off-target effects compared to traditional tryptamine-based ligands.

The synthetic accessibility of (S)-α-Amino-4-(trifluoromethyl)benzenebutanoic acid has also been a focus of recent research. A 2024 publication in Organic Letters described an efficient asymmetric synthesis route starting from commercially available 4-(trifluoromethyl)benzaldehyde, achieving high enantiomeric excess (>99% ee) and overall yield (72%). This methodological advancement has facilitated broader exploration of the compound's applications in medicinal chemistry.

From a drug metabolism perspective, studies have shown that the trifluoromethyl group in (S)-α-Amino-4-(trifluoromethyl)benzenebutanoic acid confers remarkable resistance to oxidative metabolism, as evidenced by in vitro microsomal stability assays. This property, combined with its favorable logP value (2.1), makes it particularly attractive for the development of CNS-targeting therapeutics where blood-brain barrier penetration is crucial.

Looking forward, researchers are exploring the potential of (S)-α-Amino-4-(trifluoromethyl)benzenebutanoic acid in targeted protein degradation strategies, particularly in the design of novel molecular glues and PROTACs (Proteolysis Targeting Chimeras). Preliminary results suggest that its incorporation into these bifunctional molecules can enhance ternary complex formation and degradation efficiency for challenging therapeutic targets.